Cas no 1420680-42-7 (5-nitro-6-(propan-2-yloxy)-1H-indazole)
1420680-42-7 structure
Product Name:5-nitro-6-(propan-2-yloxy)-1H-indazole
CAS No:1420680-42-7
MF:C10H11N3O3
MW:221.212641954422
MDL:MFCD22495155
CID:4673361
Update Time:2023-11-20
5-nitro-6-(propan-2-yloxy)-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 5-nitro-6-isopropoxy-1h-indazole
- 6-Isopropoxy-5-nitro-1H-indazole
- 5-nitro-6-propan-2-yloxy-1H-indazole
- 1H-Indazole, 6-(1-methylethoxy)-5-nitro-
- MDLTVYZCSSUQJR-UHFFFAOYSA-N
- 6-Isopropyloxy-5-nitro-1H-indazole
- ZINC77045797
- TRA0080761
- SB16343
- 5-nitro-6-(propan-2-yloxy)-1H-indazole
-
- MDL: MFCD22495155
- Inchi: 1S/C10H11N3O3/c1-6(2)16-10-4-8-7(5-11-12-8)3-9(10)13(14)15/h3-6H,1-2H3,(H,11,12)
- InChI Key: MDLTVYZCSSUQJR-UHFFFAOYSA-N
- SMILES: O(C1=CC2=C(C=NN2)C=C1[N+](=O)[O-])C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 267
- XLogP3: 0
- Topological Polar Surface Area: 83.7
5-nitro-6-(propan-2-yloxy)-1H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ4084-1 G |
5-nitro-6-(propan-2-yloxy)-1H-indazole |
1420680-42-7 | 95% | 1g |
¥ 3,201.00 | 2021-05-07 | |
| Chemenu | CM231768-250mg |
6-Isopropoxy-5-nitro-1H-indazole |
1420680-42-7 | 97% | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM231768-1g |
6-Isopropoxy-5-nitro-1H-indazole |
1420680-42-7 | 97% | 1g |
$*** | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ4084-1 G |
5-nitro-6-(propan-2-yloxy)-1H-indazole |
1420680-42-7 | 95% | 1g |
¥ 3,201.00 | 2022-10-13 | |
| eNovation Chemicals LLC | Y0976058-1g |
6-Isopropoxy-5-nitro-1H-indazole |
1420680-42-7 | 95% | 1g |
$855 | 2023-09-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ4084-1G |
5-nitro-6-(propan-2-yloxy)-1H-indazole |
1420680-42-7 | 95% | 1g |
¥ 3,201.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ4084-100mg |
5-nitro-6-(propan-2-yloxy)-1H-indazole |
1420680-42-7 | 95% | 100mg |
¥962.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ4084-250mg |
5-nitro-6-(propan-2-yloxy)-1H-indazole |
1420680-42-7 | 95% | 250mg |
¥1279.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ4084-500mg |
5-nitro-6-(propan-2-yloxy)-1H-indazole |
1420680-42-7 | 95% | 500mg |
¥2130.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ4084-1g |
5-nitro-6-(propan-2-yloxy)-1H-indazole |
1420680-42-7 | 95% | 1g |
¥3198.0 | 2024-04-24 |
5-nitro-6-(propan-2-yloxy)-1H-indazole Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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